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Compound of Interest |

Compound Name: 1-Bromohexadecan-2-one
CAS No.: 21436-52-2
Cat. No.: B1602170

Get Quote
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An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 1-
Bromohexadecan-2-one

Abstract

1-Bromohexadecan-2-one (CAS No. 21436-52-2) is a long-chain aliphatic a-bromo ketone.
This class of compounds is distinguished by a bromine atom positioned on the carbon adjacent
(the a-carbon) to a carbonyl group. This specific arrangement of functional groups imparts a
unique and versatile reactivity profile, making a-bromo ketones highly valuable intermediates in
synthetic organic chemistry. The presence of a good leaving group (bromide) alpha to an
electron-withdrawing carbonyl function activates the molecule for a range of nucleophilic
substitution and elimination reactions. Coupled with a sixteen-carbon backbone, 1-
Bromohexadecan-2-one serves as a powerful building block for introducing long, lipophilic
chains in the synthesis of complex organic molecules, surfactants, and potential
pharmaceutical agents. This guide provides a comprehensive analysis of its chemical
properties, plausible synthetic routes, core reactivity, and potential applications for researchers
in drug development and materials science.

Physicochemical and Structural Properties
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1-Bromohexadecan-2-one is a bifunctional molecule featuring a terminal bromomethyl group
and a ketone. The long C14 alkyl chain renders the molecule highly nonpolar and lipophilic,
while the a-bromo ketone moiety constitutes its primary reactive center. Available data
indicates it is a white solid at room temperature.[1]

Table 1: Physicochemical Properties of 1-Bromohexadecan-2-one

Property Value Source
CAS Number 21436-52-2 [1]12113]
Molecular Formula Ci6H31BrO [3114]
Molecular Weight 319.32 g/mol [31[4]
IUPAC Name 1-bromohexadecan-2-one [1112]
Appearance White Powder [1]
Melting Point 55.5-61.5°C [1]
Boiling Point (Predicted) 369.2 °C at 760 mmHg [4]
Density (Predicted) 1.054 g/cm3 [4]
Purity (Typical) 296.0% (by GC) [1]
SMILES CB:CCCCCCCCCCCCCC(:O)C (1]
r

Synthesis and Mechanistic Insight

The most direct and established method for synthesizing a-bromo ketones is through the acid-
catalyzed a-halogenation of the corresponding ketone.[6][7] For 1-Bromohexadecan-2-one,
this involves the reaction of its precursor, hexadecan-2-one, with a suitable brominating agent
like molecular bromine (Br2) in an acidic medium, such as acetic acid.[6]

The causality for this specific reaction lies in the keto-enol tautomerism. The acid catalyst
protonates the carbonyl oxygen, which significantly increases the rate of enol formation. This
enol tautomer is the active nucleophile in the reaction. The 1t-bond of the enol attacks the
electrophilic bromine, leading to the formation of the a-bromo ketone and regeneration of the
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acid catalyst.[7][8] The formation of the enol is the slow, rate-determining step of the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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